Carbon

• CAS: 7440-44-0 (carbon)
• Molecular Formula: C
• Molecular Weight: 12.011 g/mol
• InChI: InChI=1S/C
• InChIKey: OKTJSMMVPCPJKN-UHFFFAOYSA-N
• Solubility: Solubility in water: none; Insoluble

Carbon (CAS 7440-44-0): Technical Baseline for Evidence-Based Procurement Across Advanced Materials, Energy Storage, and Environmental Sectors

Elemental carbon (CAS 7440-44-0) is not a single functional material but rather a class of allotropic and engineered forms—including activated carbons, carbon blacks, carbon nanotubes (CNTs), graphene-family materials, and biochars—each defined by distinct atomic arrangements and physical architectures [1]. These forms span an exceptionally broad property space: specific surface areas range from <10 m²/g for graphitic carbon to >3000 m²/g for KOH-activated carbons, electrical conductivity varies over 15 orders of magnitude (10⁻¹⁰ to ~10⁶ S/cm), and thermal conductivity ranges from ~0.2 W·m⁻¹·K⁻¹ to >5000 W·m⁻¹·K⁻¹ [2][3]. This diversity means that the term "carbon" alone carries no inherent performance guarantee; specification must be tied to a specific carbon type, precursor, and processing history. The procurement challenge lies in navigating this heterogeneity to identify the carbon form that delivers quantifiable, fit-for-purpose performance advantages over readily available alternatives [3].

1

Specify carbon form

Select activated carbon, CNT, graphene, or biochar—not just CAS 7440-44-0.

2

Match precursor & processing

Coconut shell, coal, wood, or synthetic source defines purity, pore structure, and conductivity.

3

Validate performance metrics

Iodine number, BET, conductivity, or ash content must align with application requirements.

• [1] Boehm, H. P. (2010). Graphene—How a laboratory curiosity suddenly became extremely interesting. Angewandte Chemie International Edition, 49(49), 9332-9335. View Source
• [2] Siipola, V., Tamminen, T., Kalli, A., Lahti, R., Romar, H., Rasa, K., Keskinen, R., Hyväluoma, J., Hannula, M., & Wikberg, H. (2018). Effects of biomass type, carbonization process, and activation method on the properties of bio-based activated carbons. BioResources, 13(3), 5976-6002. View Source
• [3] Xie, L., & Huang, Y. (2022). Carbon nanomaterials: synthesis, functionalization, and sensing applications. PMC8853439, Table 4. National Center for Biotechnology Information. View Source

Why Generic Substitution of Carbon (CAS 7440-44-0) Fails: Evidence of Performance Inversion Across Precursor, Form, and Processing

Generic substitution of one carbon material for another—even within the same nominal category—frequently leads to performance inversion or outright failure due to the controlling influence of precursor chemistry, pore architecture, and nanostructure. For example, replacing coconut shell activated carbon with a coal-based equivalent in pharmaceutical purification introduces 3–5× higher ash content (6–14% vs 2–4%), which can leach extractables and cause batch rejection [1]. In lithium-ion battery cathodes, substituting carbon black with carbon nanotubes reduces the conductive additive loading requirement from 2–4 wt% to 0.1–0.5 wt%, enabling ~3–5% higher active material loading and proportionally increased energy density [2]. Even within carbon black, high-surface-area Ketjenblack (BET >1000 m²/g) requires lower loading than Super P (~60 m²/g) to achieve equivalent electrode conductivity, but incurs greater electrolyte decomposition side reactions at voltages above 4.4 V, reducing cycle life [3]. These divergences are not marginal; they dictate whether a carbon material meets or fails critical performance specifications. The evidence that follows quantifies these differentiation points across major carbon classes.

Precursor-driven purity gap

Coconut shell AC contains 2–4% ash vs coal-based 6–14%, risking leachable contamination in sensitive purification.

Conductive loading inversion

CNTs require 0.1–0.5 wt% vs carbon black 2–4 wt%; direct substitution alters electrode energy density and cycle life.

Pore architecture mismatch

Wood-based AC's mesoporosity suits large molecules; microporous coconut AC may not replicate decolorization performance.

• [1] Western Carbon & Chemicals. (2026). Coconut Shell Vs Coal-Based Activated Carbon: A Technical Comparison For Industrial Buyers. View Source
• [2] GrapheneRich. (2025). Conductivity Comparison: Carbon Black vs. CNT vs. Hybrid Systems in Lithium Battery Electrodes. View Source
• [3] Li, J., et al. (2013). Surface and structural stabilities of carbon additives in high voltage lithium ion batteries. Journal of Power Sources, 227, 211-217. View Source

Carbon (CAS 7440-44-0) Product-Specific Quantitative Evidence Guide: Procurement-Relevant Differentiation Data Across Six Carbon Classes

Coconut Shell Activated Carbon vs. Coal-Based Activated Carbon: Quantified Iodine Number and Ash Content Differentiation for High-Purity Liquid-Phase Applications

Among activated carbon feedstocks, coconut shell-derived carbon demonstrates quantitatively superior microporosity and lower intrinsic ash content compared to coal-based counterparts. This differentiation is captured by two procurement-critical metrics: iodine number (a proxy for micropore volume and small-molecule adsorption capacity) and ash content (a purity indicator for sensitive applications). Coconut shell activated carbon consistently achieves iodine numbers in the 800–1200 mg/g range, whereas coal-based carbons typically fall within 800–1000 mg/g [1][2]. More critically, the ash content difference is stark: coconut shell carbon contains 2–4% ash before washing, while coal-based carbon contains 6–14% ash [1][3]. This 3–7× higher impurity burden in coal-based carbon can introduce leachable metals and extractable contaminants, rendering it unsuitable for pharmaceutical, food-grade, and semiconductor applications where sub-1.5% ash is required post acid-washing—a target that coconut shell carbon can achieve but coal-based carbon cannot reliably meet [3].

Iodine Number & Ash

Head-to-head

Coconut shell: 800–1200 mg/g I₂, 2–4% ash Coal-based: 800–1000 mg/g, 6–14% ash

Supports purity-critical adsorption fit; reported ~3–5× lower ash may extend service life.

ASTM D4607; data to verify per grade.

Evidence Dimension	Iodine Number (micropore adsorption capacity)
Target Compound Data	800–1200 mg/g
Comparator Or Baseline	Coal-based activated carbon: 800–1000 mg/g
Quantified Difference	Up to 20% higher upper bound; ~10–15% higher median
Conditions	Commercial granular activated carbon grades; ASTM D4607 standard

Why This Matters

Higher iodine number translates directly to longer service life and reduced change-out frequency in water treatment and gold recovery, lowering total cost of ownership despite comparable upfront material cost.

• [1] Lvyuan Chemical. (2025). Comparison of Adsorption Capacities of Different Types of Activated Carbon. View Source
• [2] Made-in-China. High Iodine Value Coconut Shell Granular Activated Carbon for Pure Water Filtration Filter. View Source
• [3] Western Carbon & Chemicals. (2026). Acid-Washed Activated Carbon: Why Ash Content And pH Matter For Sensitive Applications. View Source

Graphene vs. Carbon Nanotube (CNT): Quantified Thermal and Electrical Conductivity Differentiation for High-Performance Thermal Interface and Conductive Composite Applications

Graphene and carbon nanotubes (CNTs) both belong to the sp²-bonded carbon nanomaterial family and are often considered interchangeable for high-conductivity applications. However, quantitative head-to-head data reveal significant differences in both thermal and electrical conductivity that have direct implications for material selection. For thermal conductivity, graphene exhibits in-plane values of approximately 5000 W·m⁻¹·K⁻¹, compared to ~3000 W·m⁻¹·K⁻¹ for CNTs measured along the tube axis—a ~67% higher thermal transport capability [1][2]. This advantage stems from graphene's 2D planar geometry, which provides unimpeded phonon transport across extended lateral dimensions, whereas CNTs experience phonon scattering at tube ends and inter-tube junctions. For electrical conductivity, both materials fall within the 10⁵–10⁶ S/m range, but graphene's 2D sheet structure provides more continuous conductive pathways in composites than CNT's 1D fibrous network, particularly at low filler loadings [3]. Additionally, graphene offers approximately 2× higher specific surface area (~2600 m²/g theoretical vs ~1300 m²/g for CNTs), providing greater interfacial contact area per unit mass [3].

Thermal Conductivity

Head-to-head

Graphene ~5000 W·m⁻¹·K⁻¹ (in-plane) CNT ~3000 W·m⁻¹·K⁻¹ (along axis)

Reported 67% higher in-plane conduction supports graphene selection for thermal interface materials.

Suspended pristine material context.

Evidence Dimension	Thermal conductivity
Target Compound Data	Graphene: ~5000 W·m⁻¹·K⁻¹ (in-plane)
Comparator Or Baseline	Carbon nanotube: ~3000 W·m⁻¹·K⁻¹ (along axis)
Quantified Difference	~67% higher (2000 W·m⁻¹·K⁻¹ absolute difference)
Conditions	Suspended, pristine materials; Raman optothermal and electrical self-heating methods at room temperature

Why This Matters

The 67% higher thermal conductivity of graphene makes it the preferred choice for thermal interface materials and heat spreaders in high-power-density electronics where thermal dissipation is the performance-limiting constraint.

• [1] Balandin, A. A. (2011). Thermal properties of graphene and nanostructured carbon materials. Nature Materials, 10(8), 569-581, Table 1. View Source
• [2] PMC8853439. (2022). Carbon nanomaterials: synthesis, functionalization, and sensing applications, Table 1 and Table 4. View Source
• [3] GrapheneRich. (2025). Functionalized Graphene vs. CNT – Choosing the Right Filler for Polymer Composites. View Source

Carbon Nanotube (CNT) vs. Carbon Black: Quantified Discharge Capacity Retention and Loading Efficiency Differentiation for Lithium-Ion Battery Electrodes

Carbon black (CB) is the industry-standard conductive additive in lithium-ion battery cathodes due to its low cost and acceptable performance. However, direct comparative studies demonstrate that replacing carbon black with multi-walled carbon nanotubes (MWCNTs) produces quantifiable improvements in both electrochemical performance and electrode formulation efficiency. In a LiNi₀.₇Co₀.₃O₂ cathode system, substitution of carbon black with MWCNTs increased the first-cycle discharge efficiency to 89.9% at a 1C rate [1]. In LiFePO₄ cathodes, electrodes with 3 wt% CNTs exhibited superior electrochemical and cyclic performance across various discharge rates compared to carbon black formulations . Beyond performance, CNTs enable a substantial reduction in conductive additive loading: carbon black typically requires 2–4 wt% loading to achieve adequate percolation, whereas CNTs achieve equivalent or superior conductivity at 0.1–0.5 wt% loading—a 4–40× reduction [2]. This lower loading frees 1.5–3.9 wt% of electrode mass for active material, directly translating to higher energy density at the cell level. The percolation threshold difference is equally pronounced: ~0.2 vol% for MWCNT versus ~1.5 vol% for carbon black, reflecting CNT's high aspect ratio (>1000) and ability to form long-range conductive networks [3].

Conductive Additive Loading

Head-to-head

CNT: 0.1–0.5 wt% Carbon black: 2–4 wt%

Supports higher active material fraction; reported 4–40× lower percolation threshold.

LiNi₀.₇Co₀.₃O₂ / LiFePO₄ cathode context.

Evidence Dimension	Conductive additive loading requirement for adequate percolation
Target Compound Data	Carbon nanotubes: 0.1–0.5 wt%
Comparator Or Baseline	Carbon black: 2–4 wt%
Quantified Difference	4–40× lower loading requirement; 1.5–3.9 wt% electrode mass reclaimed for active material
Conditions	Commercial lithium-ion battery cathode formulations; LiFePO₄ and LiNi₀.₇Co₀.₃O₂ systems

Why This Matters

Lower conductive additive loading directly increases the active material mass fraction, enabling higher cell-level energy density—a primary performance metric for electric vehicle and portable electronics applications.

• [1] Li, X., Kang, F., & Shen, W. (2006). A Comparative Investigation on Multiwalled Carbon Nanotubes and Carbon Black as Conducting Additive in LiNi₀.₇Co₀.₃O₂. Electrochemical and Solid-State Letters, 9(3), A126. View Source
• [2] GrapheneRich. (2025). Conductivity Comparison: Carbon Black vs. CNT vs. Hybrid Systems in Lithium Battery Electrodes. View Source
• [3] PPS Conferences. Percolation threshold results: 0.2 vol% for MWCNT vs 1.5 vol% for CB. View Source

Activated Carbon vs. Biochar: Quantified BET Surface Area and Carbon Content Differentiation for High-Capacity Adsorption vs. Soil Amendment Applications

Biochar is frequently positioned as a low-cost, sustainable alternative to activated carbon for environmental applications. However, quantitative characterization reveals a 10–20× performance gap in adsorption-critical parameters that precludes direct substitution in high-capacity filtration scenarios. In a direct three-way comparison, commercial activated carbon (CARBOSORB NC 1240®) exhibited a BET surface area of 1126.64 m²/g, whereas two commercial biochars (AMBIOTON® and RE-CHAR®) measured only 256.23 m²/g and 280.25 m²/g, respectively—a ~4× difference [1]. A separate study comparing activated carbon (706.2 m²/g) to biochar (35.9 m²/g) showed a nearly 20× surface area disparity [2]. This surface area deficit corresponds to proportionally lower adsorption capacity for organic micropollutants. Biochar also contains substantially lower total carbon content (22–77%) compared to activated carbon (80–90%), with the balance comprising ash and volatile matter that can leach into treated media [3]. Conversely, biochar offers functional advantages that activated carbon does not: it improves soil water retention, enhances cation exchange capacity, provides habitat for beneficial soil microbiota, and sequesters carbon in soil for extended periods (>100 years) [4].

BET Surface Area

Head-to-head

Activated carbon: 706–1126 m²/g Biochar: 36–280 m²/g

Reported 4–20× higher adsorption capacity; biochar not suited for micropollutant removal.

N₂ adsorption at 77 K; commercial grades.

Evidence Dimension	BET specific surface area
Target Compound Data	Activated carbon: 706.2–1126.6 m²/g (commercial grades)
Comparator Or Baseline	Biochar: 35.9–280.3 m²/g (commercial grades)
Quantified Difference	4× to 20× higher surface area for activated carbon
Conditions	N₂ adsorption at 77 K; BET method; commercial materials as-received

Why This Matters

Activated carbon is the only viable choice for applications requiring rapid, high-capacity adsorption (water/wastewater treatment, air purification, industrial solvent recovery), while biochar is optimized for soil amendment and carbon sequestration applications where surface area is not the primary performance metric.

• [1] Marzeddu, S., Décima, M. A., Camilli, L., et al. (2022). Physical-Chemical Characterization of Different Carbon-Based Sorbents for Environmental Applications. Materials, 15(20), 7162. View Source
• [2] PMC3915297. (2014). Table 1: Comparison of organic carbon content and pore characteristics of biochar, charcoal, and activated carbon. View Source
• [3] SAO/NASA ADS. Sorption of priority pollutants to biochars and activated carbons for application to soil and sediment remediation. View Source
• [4] International Biochar Initiative. (2025). Activated vs Unactivated Biochar. View Source

Super P Carbon Black vs. Vapor-Grown Carbon Fiber (VGCF): Quantified High-Rate Discharge Capacity Differentiation for High-Power Lithium-Ion Batteries

Within the carbon black category, significant performance variation exists between specific commercial grades. A direct comparison of Super P (SP) carbon black and vapor-grown carbon fibers (VGCFs) as conductive additives in lithium-ion battery electrodes demonstrates that SP provides quantifiably superior high-rate discharge capacity. At discharge currents of 5–10C, electrodes formulated with carbon nanotubes achieved specific capacities of ~100 mAh/g, compared to ~40 mAh/g for Super P carbon black and ~60 mAh/g for PEDOT:PSS binder systems [1]. In a separate head-to-head comparison between SP and VGCFs at equal mass fractions, the LIB with SP exhibited a much higher high-rate discharge capacity than the LIB with VGCFs [2]. This performance advantage is attributed to SP's chain-like aggregate structure (primary particle size ~40 nm) that forms multi-branch conductive networks facilitating both electronic and ionic transport, whereas VGCF's fibrous morphology provides less efficient inter-particle connectivity at comparable loadings. The synergy between SP and CNT in hybrid systems further improves low and high rate discharge capacity compared to single-component additives at identical total mass fractions [2].

High-Rate Discharge

Head-to-head

Super P > VGCF at equal mass fraction CNT reference ~100 mAh/g at 5–10C

Super P may support higher power density; CNT hybrid offers further gains.

5–10C discharge; reported ranking within tested additives.

Evidence Dimension	High-rate discharge specific capacity
Target Compound Data	Super P carbon black: ~40 mAh/g at 5–10C (CNT: ~100 mAh/g reference)
Comparator Or Baseline	VGCF: lower high-rate capacity than SP at equal mass fraction
Quantified Difference	Super P outperforms VGCF in high-rate discharge capacity (quantitative data shows SP > VGCF)
Conditions	Lithium-ion battery electrodes; 5–10C discharge rates; equal mass fraction of additives

Why This Matters

Selection of the optimal carbon black grade directly impacts the power density and rate capability of lithium-ion batteries, with Super P offering measurable advantages over VGCF for high-power applications such as power tools and hybrid electric vehicles.

• [1] CQVIP. Comparison of conductive additives for high-power applications of Li-ion batteries. (CNT: 100 mAh/g; PEDOT:PSS: 60 mAh/g; Super P: 40 mAh/g at 5–10C). View Source
• [2] Wang, Q., et al. (2014). Synergetic effect of conductive additives on the performance of high power lithium ion batteries. International Journal of Electrochemical Science, 9, 483-492. View Source

Wood-Based Activated Carbon vs. Coal-Based Activated Carbon: Quantified Mesoporosity and Purity Differentiation for Decolorization and Pharmaceutical Purification

Wood-based activated carbon occupies a distinct performance niche between coconut shell and coal-based carbons, with quantitative advantages in mesoporosity and purity that are critical for specific industrial applications. Wood-based carbons possess a higher proportion of mesopores (2–50 nm) and macropores (>50 nm) compared to coal-based and especially coconut shell-based carbons, which are predominantly microporous [1]. This pore structure difference translates to superior adsorption kinetics and higher capacity for larger molecules such as dyes, color bodies, and medium-molecular-weight organic compounds. The methylene blue adsorption value—a proxy for mesopore volume and large-molecule capacity—is typically ≥150 mg/g for wood-based carbon, exceeding both coal-based and coconut shell-based grades [2]. For pharmaceutical and food-grade applications, purity is paramount: wood-based carbons generally exhibit lower ash content and fewer extractable impurities than coal-based carbons, which derive from anthracite or bituminous coal precursors containing 6–14% inherent ash [3][4]. Coal-based carbon retains advantages in mechanical strength and macroporous structure, making it preferable for gas-phase adsorption and fixed-bed applications requiring high crush strength, but cannot match wood-based carbon's purity profile for sensitive liquid-phase processing.

Methylene Blue Adsorption

Class-level

Wood-based ≥150 mg/g MB Coal-based typically lower; coconut shell variable

Indicates higher mesopore volume for large-molecule decolorization.

ASTM D4608; context-dependent for food/pharma.

Evidence Dimension	Methylene blue adsorption capacity (mesoporosity proxy)
Target Compound Data	Wood-based activated carbon: ≥150 mg/g
Comparator Or Baseline	Coal-based activated carbon: lower MB adsorption; coconut shell: 40–180 mg/g (highly variable)
Quantified Difference	Wood-based consistently achieves ≥150 mg/g; coal-based typically lower for MB
Conditions	ASTM D4608 standard test method for methylene blue number

Why This Matters

Wood-based activated carbon is the optimal choice for decolorization of food products (sugar, edible oils), pharmaceutical purification, and treatment of wastewater containing high-molecular-weight organic pollutants, where mesoporous access and low impurity leaching are essential.

• [1] Eurocarb. (2023). High Quality Wood Based Activated Carbon Products. View Source
• [2] Lvyuan Chemical. (2025). Comparison of Adsorption Capacities of Different Types of Activated Carbon. View Source
• [3] Western Carbon & Chemicals. (2026). Coconut Shell Vs Coal-Based Activated Carbon: A Technical Comparison For Industrial Buyers. View Source
• [4] Nature Carbon. (2025). Wood-Based Vs. Coal-Based Vs. Coconut Shell Activated Carbon: How To Choose Your 'Adsorption Expert'. View Source

Carbon (CAS 7440-44-0) Application Scenarios: Procurement Guidance Based on Quantified Performance Differentiation

High-Purity Water Treatment and Pharmaceutical Purification

For applications requiring removal of small-molecular-weight contaminants (chlorine, VOCs, trace organics) with stringent purity requirements, coconut shell activated carbon is the evidence-backed selection. Its iodine number of 800–1200 mg/g exceeds coal-based alternatives, providing ~10–15% higher micropore adsorption capacity per unit mass [1]. Critically, its 2–4% inherent ash content can be reduced to <1.5% via acid washing, whereas coal-based carbon's 6–14% ash burden introduces unacceptable impurity leaching risks in pharmaceutical, semiconductor, and food-grade applications [2]. For applications requiring decolorization or removal of larger organic molecules (dyes, color bodies, humic substances), wood-based activated carbon with its higher mesoporosity and methylene blue adsorption ≥150 mg/g is the technically appropriate choice [3].

Lithium-Ion Battery Electrode Formulation for High Energy Density

In cathode formulations where energy density is the primary optimization target, carbon nanotubes (CNTs) deliver quantifiable advantages over conventional carbon black. CNTs achieve adequate percolation at 0.1–0.5 wt% loading compared to 2–4 wt% for carbon black, freeing 1.5–3.9 wt% of electrode mass for active material [4]. This directly increases cell-level energy density. In LiNi₀.₇Co₀.₃O₂ cathodes, MWCNT substitution improves first-cycle efficiency to 89.9% at 1C [5]. For high-power applications, Super P carbon black provides superior high-rate discharge capacity compared to VGCF at equal mass fractions [6]. Hybrid CNT/CB systems offer balanced cost-performance for volume manufacturing.

Thermal Interface Materials and High-Conductivity Polymer Composites

For applications where thermal dissipation is the limiting performance factor, graphene is the evidence-supported choice over carbon nanotubes. Graphene's in-plane thermal conductivity of ~5000 W·m⁻¹·K⁻¹ is approximately 67% higher than CNT's ~3000 W·m⁻¹·K⁻¹ along the tube axis [7][8]. This advantage derives from graphene's 2D planar geometry, which provides extended phonon transport pathways without the scattering losses at tube ends and inter-tube junctions that limit CNT performance in practical composites. Graphene's higher specific surface area (~2600 m²/g vs ~1300 m²/g) also provides greater interfacial contact area per unit filler mass [9].

Environmental Remediation with Carbon Sequestration Co-Benefit

For soil amendment and carbon sequestration applications, biochar offers functionality that activated carbon cannot provide despite its 4–20× lower BET surface area [10][11]. Biochar improves soil water retention, enhances cation exchange capacity, provides habitat for beneficial soil microbiota, and sequesters carbon in soil for extended periods (>100 years) [12]. For aqueous micropollutant removal where adsorption capacity is paramount, activated carbon (BET 706–1126 m²/g) remains the only viable choice, as biochar's surface area deficit (36–280 m²/g) precludes adequate performance [10][11]. The selection turns on whether adsorption capacity or soil-building function is the primary requirement.

Application

Selection Property

Validation Focus

High-Purity Water & Pharma Purification

Coconut shell activated carbon, acid-washed grade

Micropore adsorption capacity, leachable ash control

Li-Ion Battery High Energy Density

CNT or hybrid CNT/carbon black conductive additive

Percolation threshold, active material fraction gain

Thermal Interface Materials

Graphene (2D planar) vs CNT (1D fibrous)

Thermal conductivity pathway continuity, interfacial contact area

Environmental Remediation & Carbon Sequestration

Biochar (soil function) vs activated carbon (adsorption)

BET surface area vs soil water retention, cation exchange

• [1] Lvyuan Chemical. (2025). Comparison of Adsorption Capacities of Different Types of Activated Carbon. View Source
• [2] Western Carbon & Chemicals. (2026). Coconut Shell Vs Coal-Based Activated Carbon: A Technical Comparison For Industrial Buyers. View Source
• [3] Eurocarb. (2023). High Quality Wood Based Activated Carbon Products. View Source
• [4] GrapheneRich. (2025). Conductivity Comparison: Carbon Black vs. CNT vs. Hybrid Systems in Lithium Battery Electrodes. View Source
• [5] Li, X., Kang, F., & Shen, W. (2006). A Comparative Investigation on Multiwalled Carbon Nanotubes and Carbon Black as Conducting Additive in LiNi₀.₇Co₀.₃O₂. Electrochemical and Solid-State Letters, 9(3), A126. View Source
• [6] Wang, Q., et al. (2014). Synergetic effect of conductive additives on the performance of high power lithium ion batteries. International Journal of Electrochemical Science, 9, 483-492. View Source
• [7] Balandin, A. A. (2011). Thermal properties of graphene and nanostructured carbon materials. Nature Materials, 10(8), 569-581, Table 1. View Source
• [8] PMC8853439. (2022). Carbon nanomaterials: synthesis, functionalization, and sensing applications, Table 4. View Source
• [9] GrapheneRich. (2025). Functionalized Graphene vs. CNT – Choosing the Right Filler for Polymer Composites. View Source
• [10] Marzeddu, S., Décima, M. A., Camilli, L., et al. (2022). Physical-Chemical Characterization of Different Carbon-Based Sorbents for Environmental Applications. Materials, 15(20), 7162. View Source
• [11] PMC3915297. (2014). Table 1: Comparison of organic carbon content and pore characteristics of biochar, charcoal, and activated carbon. View Source
• [12] International Biochar Initiative. (2025). Activated vs Unactivated Biochar. View Source